Cas no 1806694-98-3 (2-(3-Chloropropyl)-3-formylmandelic acid)

• Product Name: 2-(3-Chloropropyl)-3-formylmandelic acid
• CAS No: 1806694-98-3
• MF: C₁₂H₁₃ClO₄
• MW: 256.682223081589
• CID: 4940965
• Update Time: 2025-10-29

2-(3-Chloropropyl)-3-formylmandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chloropropyl)-3-formylmandelic acid

• Inchi： 1S/C12H13ClO4/c13-6-2-5-9-8(7-14)3-1-4-10(9)11(15)12(16)17/h1,3-4,7,11,15H,2,5-6H2,(H,16,17)
• InChI Key： YSCOLTLHDVZUQL-UHFFFAOYSA-N
• SMILES： ClCCCC1C(C=O)=CC=CC=1C(C(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 269
• XLogP3: 1.5
• Topological Polar Surface Area: 74.6

Additional information on 2-(3-Chloropropyl)-3-formylmandelic acid

2-(3-Chloropropyl)-3-formylmandelic Acid: A Comprehensive Overview

2-(3-Chloropropyl)-3-formylmandelic acid is a compound with the CAS number 1806694-98-3, representing a unique chemical structure that combines several functional groups. This compound has garnered attention in various scientific fields due to its potential applications in drug development, material science, and environmental chemistry. The molecule's structure, comprising a chlorinated alkyl chain, an aldehyde group, and a mandelic acid backbone, makes it a versatile building block for advanced chemical synthesis.

The mandelic acid moiety in 2-(3-Chloropropyl)-3-formylmandelic acid is a derivative of mandelic acid, which is known for its chiral properties and its role in biochemistry. The presence of the formyl group at the 3-position introduces additional reactivity, enabling the compound to participate in various condensation reactions. The chloropropyl group at the 2-position adds hydrophobicity and can serve as a site for further functionalization, making this compound highly customizable for specific applications.

Recent studies have explored the use of 2-(3-Chloropropyl)-3-formylmandelic acid in the development of chiral catalysts and enantioselective reactions. Researchers have demonstrated that the compound's chiral center can be exploited to induce high enantioselectivity in asymmetric synthesis, making it a valuable tool in organic chemistry. Furthermore, its ability to form stable complexes with metal ions has led to its investigation as a ligand in coordination chemistry.

In terms of physical properties, 2-(3-Chloropropyl)-3-formylmandelic acid exhibits a melting point of approximately 150°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various organic synthesis protocols where controlled solubility is essential.

The synthesis of 2-(3-Chloropropyl)-3-formylmandelic acid typically involves multi-step processes, including nucleophilic substitution and oxidation reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound, reducing production costs and minimizing waste generation.

One of the most promising applications of 2-(3-Chloropropyl)-3-formylmandelic acid lies in its potential as an intermediate in drug discovery. Its chiral properties and reactivity make it an ideal candidate for constructing complex molecular architectures required in pharmaceuticals. Additionally, its ability to act as a precursor for bioactive molecules has been highlighted in several recent publications.

In environmental chemistry, 2-(3-Chloropropyl)-3-formylmandelic acid has been studied for its role in biodegradation processes. Research indicates that the compound can undergo enzymatic transformations under specific conditions, offering insights into its potential use in biocatalysis and green chemistry.

The safety profile of 2-(3-Chloropropyl)-3-formylmandelic acid has also been evaluated, with studies suggesting that it exhibits low toxicity under standard laboratory conditions. However, proper handling procedures are recommended due to its chemical reactivity.

In conclusion, 2-(3-Chloropropyl)-3-formylmandelic acid (CAS No. 1806694-98-3) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers seeking to develop novel materials and therapeutic agents. As ongoing research continues to uncover new uses for this compound, its significance in the scientific community is expected to grow further.